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An In-depth Technical Guide to the Physical and Chemical Properties of Industrial Calcium
Silicon Alloys

For Researchers, Scientists, and Material Science Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of industrial calcium silicon (CaSi) alloys. It details the material's composition, its

critical role in modern metallurgy, and the experimental protocols used for its characterization.

This document is intended to be a key resource for professionals in materials science,

research, and development.

Physical Properties
Calcium silicon alloy is a ferroalloy primarily composed of elemental silicon and calcium, with

varying amounts of iron and other impurities.[1] It typically appears as a gray or dark grey

metallic solid and is supplied in various forms, including lumps, granules, or powder, to meet

specific industrial application needs.[2][3]

Key physical properties are summarized in the table below. These values are critical for

understanding the alloy's behavior during its application in high-temperature environments such

as molten steel or iron.
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Property Value Source(s)

Appearance
Gray or dark grey metallic solid

(lumps, granules, powder)
[2][3]

Density Approximately 2.2 - 2.9 g/cm³ [4][5]

Melting Range 980 - 1350 °C [4][5][6]

Key Compounds
CaSi, Ca₂Si, CaSi₂ (CaSi₂ is

most stable industrially)
[4]

Chemical Composition of Industrial Grades
Industrial calcium silicon alloys are categorized into different grades based on their calcium

and silicon content. The precise composition, including the allowable limits for impurities like

carbon, aluminum, phosphorus, and sulfur, is critical as it directly influences the alloy's

performance as a deoxidizer, desulfurizer, and inclusion modifier.[1][7]

Below is a summary of common commercial grades and their specified chemical compositions.
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Grade
Designa
tion

Calcium
(Ca) %

Silicon
(Si) %

Carbon
(C) %
(max)

Aluminu
m (Al) %
(max)

Phosph
orus (P)
% (max)

Sulfur
(S) %
(max)

Source(
s)

Ca31Si6

0
≥ 31 55 - 65 1.0 2.4 0.04 0.05 [1][6]

Ca30Si6

0
≥ 30 55 - 65 1.0 2.4 0.04 0.05 [7][8]

Ca28Si6

0
≥ 28 55 - 65 1.0 2.4 0.04 0.05 [1][6]

Ca24Si6

0
≥ 24 55 - 65 1.0 2.5 0.04 0.04 [6][9]

Ca20Si5

5
≥ 20 50 - 60 1.0 2.5 0.04 0.04 [6][9]

Ca16Si5

5
≥ 16 50 - 60 1.0 2.5 0.04 0.04 [6][9]

Note: Compositions can be customized upon request. Other multi-element alloys, such as Si-

Ca-Al and Si-Ca-Ba, are also produced for specific applications.[9]

Core Chemical Reactions in Metallurgical
Applications
The efficacy of calcium silicon alloy in steelmaking and foundry applications stems from the

strong chemical affinity of calcium and silicon for oxygen, sulfur, and other non-metallic

elements at the high temperatures of molten metal.[10] The addition of CaSi to molten steel

produces a strong exothermic effect.[9]

Key Functions:

Deoxidation: Calcium and silicon are potent deoxidizers, reacting with dissolved oxygen in

molten steel to form stable oxides. These reaction products are easy to float and remove,

resulting in cleaner steel.[2][10][11]
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Desulfurization: Calcium effectively reacts with sulfur to form calcium sulfide (CaS), reducing

the sulfur content in steel and preventing hot brittleness.[2][3]

Inclusion Modification: This is a critical function where calcium alters the shape, size, and

composition of non-metallic inclusions.[2][10] Notably, it transforms hard, solid, and abrasive

alumina (Al₂O₃) inclusions into softer, globular, and lower-melting-point calcium aluminates.

[10] This modification improves the steel's fluidity, castability, ductility, and machinability.[2]

[10]
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Caption: Core chemical pathways of CaSi alloy in steel refining.

Industrial Production Workflow
The industrial production of calcium silicon alloy is an energy-intensive process conducted in

an electric arc furnace (EAF) or submerged arc furnace (SAF).[12][13] The process involves

the carbothermic reduction of silica and lime at very high temperatures.[1]

The primary steps are:

Raw Material Selection: High-quality raw materials, including silica (from quartz), lime (from

limestone), and a carbonaceous reducing agent (like coke), are selected and precisely

mixed.[12][13]
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Smelting: The mixture is charged into a furnace and heated to temperatures between

1500°C and 1800°C.[1][12] The high temperature facilitates the reduction reactions where

carbon reduces silicon dioxide and calcium oxide to form the molten CaSi alloy.[12]

Tapping and Casting: The molten alloy is tapped from the furnace into molds where it cools

and solidifies into large blocks.[13]

Crushing and Sizing: Once cooled, the solidified alloy is crushed and sized into lumps or

granules according to customer specifications.[13]

Quality Control & Packaging: Throughout the process, strict quality control measures,

including chemical analysis, are implemented to ensure the final product meets the required

grade specifications. The finished product is then packaged in large bags for shipment.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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